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Compound of Interest

Compound Name: 5-Bromo-2-chlorophenol

Cat. No.: B068879 Get Quote

Physicochemical Properties of 5-Bromo-2-
chlorophenol
5-Bromo-2-chlorophenol is a halogenated phenol derivative with applications as a building

block in the synthesis of pharmaceuticals, agrochemicals, and dyes.[1] It is also noted for its

antimicrobial properties, leading to its use as a disinfectant and preservative.[1] The compound

typically appears as a white to off-white or light yellow crystalline powder.[1][2]

Quantitative Data Summary
The key physical and chemical properties of 5-Bromo-2-chlorophenol are summarized in the

table below for easy reference and comparison.
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Property Value Source(s)

CAS Number 183802-98-4 [1][2][3]

Molecular Formula C₆H₄BrClO [1][3][4]

Molecular Weight 207.45 g/mol [1][3]

Melting Point 54-60 °C [2]

56-58 °C [4]

57 °C [5]

Appearance
White to off-white crystalline

powder
[1]

Light yellow powder [1]

White to cream to yellow to

pale orange to pale brown

crystals or powder

[2]

Solubility in Water Sparingly soluble [1]

Experimental Protocols
Accurate determination of melting point and solubility is crucial for compound identification,

purity assessment, and formulation development. The following sections detail standard

experimental methodologies.

Melting Point Determination Protocol (Capillary Method)
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Impurities typically cause a depression and broadening of the melting point range.[6][7] The

capillary method is a widely used technique for this determination.[8]

Objective: To determine the melting point range of a solid sample of 5-Bromo-2-chlorophenol.

Apparatus and Materials:
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Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

5-Bromo-2-chlorophenol sample (must be completely dry)

Spatula

Mortar and pestle (optional, for powdering)

Long glass tube for packing

Procedure:

Sample Preparation:

Ensure the 5-Bromo-2-chlorophenol sample is completely dry, as residual solvent can

act as an impurity and affect the melting range.[9]

If the sample consists of large crystals, gently crush it into a fine powder using a spatula or

a mortar and pestle.

Load the capillary tube by pressing the open end into the powdered sample.[6]

Packing the Sample:

Invert the capillary tube and tap it gently on a hard surface to cause the solid to fall to the

sealed end.[9]

To ensure dense packing, drop the capillary tube (sealed end down) through a long,

narrow glass tube onto the benchtop several times.[6][9]

The packed sample height should be 2-3 mm. A larger sample size can lead to an

artificially broad melting range.[9]

Measurement:

Place the packed capillary tube into the sample holder of the melting point apparatus.[9]
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Set the apparatus to heat rapidly to a temperature approximately 15-20°C below the

expected melting point (based on literature values, ~54-60°C).

Once this temperature is reached, adjust the heating rate to a slow increase of 1-2°C per

minute to ensure thermal equilibrium between the sample, thermometer, and heating

block.[6][7]

Observe the sample through the magnifying eyepiece.

Data Recording:

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Record the temperature at which the last crystal of the solid melts completely (the end of

the melting range).

The recorded data should be presented as a range (e.g., 56°C - 58°C).

Aqueous Solubility Determination Protocol (Qualitative)
Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount

of solvent at a specific temperature. For drug development, understanding aqueous solubility is

fundamental.

Objective: To qualitatively assess the solubility of 5-Bromo-2-chlorophenol in water.

Apparatus and Materials:

Small test tubes

5-Bromo-2-chlorophenol sample

Distilled or deionized water

Spatula or weighing scale

Vortex mixer or shaker

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.wiredchemist.com/chemistry/instructional/laboratory-tutorials/determination-of-melting-point
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b068879?utm_src=pdf-body
https://www.benchchem.com/product/b068879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Sample Preparation:

Place a small, pre-weighed amount of 5-Bromo-2-chlorophenol (e.g., 10-25 mg) into a

clean, dry test tube.[10]

Solvent Addition:

Add a defined volume of water (e.g., 1 mL) to the test tube in small portions.[10]

Mixing:

After each addition of water, cap the test tube and shake it vigorously for at least 60

seconds to facilitate dissolution.[10][11] A vortex mixer can be used for more consistent

agitation.

Observation:

Visually inspect the solution against a contrasting background.

If the solid completely disappears, forming a clear, homogenous solution, the compound is

considered soluble under these conditions.

If solid particles remain suspended or settled at the bottom, the compound is classified as

sparingly soluble or insoluble.[1]

Classification:

The solubility can be roughly classified based on the amount of solvent required. Since 5-
Bromo-2-chlorophenol is known to be sparingly soluble, it is not expected to dissolve

completely in small volumes of water.

Visualized Workflows and Relationships
The following diagrams, created using the DOT language, illustrate the experimental workflows

and key theoretical concepts.
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Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Qualitative Solubility Assessment.

Characteristics Characteristics
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Caption: Relationship between Compound Purity and Melting Point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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